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Compound of Interest

Compound Name: Bis-tris propane

Cat. No.: B1209937

An In-depth Technical Guide to the Stability of Bis-Tris Propane at Room Temperature

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis-Tris Propane (BTP), also known by its systematic name 1,3-
bis(tris(hydroxymethyl)methylamino)propane, is a versatile zwitterionic buffer widely utilized in
biochemistry, molecular biology, and pharmaceutical development.[1][2] Its broad buffering
range, spanning from pH 6.3 to 9.5, is a consequence of its two close pKa values (6.8 and 9.0
at 25°C), making it highly effective for maintaining stable pH conditions in a variety of
experimental setups.[3] BTP is particularly advantageous over traditional buffers like Tris in
lower pH ranges (6.0-7.0) and is noted for enhancing the stability and activity of enzymes such
as restriction enzymes. This guide provides a detailed overview of the stability of Bis-Tris
Propane in its solid form and in agueous solutions at room temperature, supported by
guantitative data, general experimental protocols for stability assessment, and logical workflow
diagrams.

Chemical and Physical Properties

A foundational understanding of Bis-Tris Propane's properties is essential for its proper use
and storage.
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Property Value

CAS Number 64431-96-5

Molecular Formula C11H26N206

Molecular Weight 282.3 g/mol

Appearance White crystalline powder

pKai (25°C) 6.8

pKaz (25°C) 9.0

Useful pH Range 6.3-9.5

Solubility Highly soluble in water; 15 g .in 35mL (~1.5 M)
yields a clear, colorless solution.

pH of 1M Solution 10 - 12 at room temperature

Stability of Solid Bis-Tris Propane

As a crystalline powder, Bis-Tris Propane exhibits excellent long-term stability when stored
under appropriate conditions.

_ bili . Solid

Parameter Specification Source

) Stable for years at room
Shelf Life
temperature.

Dry at room temperature

Recommended Storage
(+15°C to +30°C).

Recommended every 3to 5
Re-evaluation Period years to ensure continued

suitability for applications.

Typically shipped at ambient
Shipping Conditions ypically shipp
temperature.
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Key Considerations for Solid Storage

Hygroscopy: While generally stable, it is crucial to store the powder in a dry environment to
prevent moisture absorption, which could lead to clumping and potential degradation over
time.

Contamination: Ensure containers are tightly sealed to prevent contamination from dust or
other airborne particles.

Explosion Hazard: While the delivered product is not typically capable of a dust explosion,
the enrichment of fine dust can create this risk.

Stability of Bis-Tris Propane Solutions

The stability of Bis-Tris Propane in its solubilized form is dependent on storage temperature,

concentration, and the absence of microbial contamination.

Quantitative Stability Data: Solution Form

Storage

Solution Type Shelf Life Notes Source
Temperature
Stable for
Stock Solutions 2-8°C
months.
Protect from
) light. Avoid
Stock Solutions -20°C Up to 1 month.
repeated freeze-
thaw cycles.
. Protect from
Stock Solutions -80°C Up to 6 months. )
light.
) Recommended Especially for
Working Room o
) for same-day sensitive in vivo
Solutions Temperature )
use. experiments.
Expected to be
Autoclaved
] N/A stable to
Solutions

autoclaving.
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Factors Affecting Solution Stability

» Microbial Growth: Non-sterile buffer solutions, especially those at neutral pH, are susceptible
to microbial growth when stored at room temperature. It is best practice to prepare solutions
with purified water, filter-sterilize (0.22 pm filter), and store at 2-8°C.

o pH Stability: While BTP is a robust buffer, prolonged exposure to atmospheric COz can lead
to a slight decrease in the pH of basic solutions. It is advisable to check the pH of stock
solutions before use.

» Incompatibilities: Bis-Tris Propane can form strong complexes with divalent cations like
Pb2* and Cu?* and is not recommended for use with the Bicinchoninic acid (BCA) protein
assay. It may also react violently with strong oxidizing agents.

Experimental Protocols

While specific degradation studies are not widely published, a general protocol for assessing
the stability of a prepared Bis-Tris Propane buffer solution can be established based on
standard laboratory practices.

Protocol: Preparation and Stability Assessment of a 1M
Bis-Tris Propane Stock Solution

e Preparation:

[¢]

Accurately weigh 282.3 g of high-purity Bis-Tris Propane powder.

o In a calibrated beaker, dissolve the powder in ~800 mL of high-purity, deionized water. A
magnetic stirrer can be used to facilitate dissolution.

o Once fully dissolved, transfer the solution to a 1 L volumetric flask.
o Rinse the beaker with small volumes of deionized water and add the rinsate to the flask.

o Bring the final volume to 1 L with deionized water. The pH of this solution will be between
10 and 12.
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o For long-term storage, filter the solution through a 0.22 um sterile filter into a sterile
container.

e Titration to Working pH (Example: pH 7.5):
o Place a calibrated pH probe into a portion of the 1M stock solution.

o While stirring, slowly add concentrated Hydrochloric Acid (HCI) to titrate the solution down
to the desired pH of 7.5.

o Note: The addition of acid will increase the final volume and decrease the final
concentration of the buffer. For precise concentrations, the titration should be performed
before bringing the solution to its final volume.

 Stability Assessment Workflow:

o Divide the final, sterile-filtered buffer into multiple aliquots for storage under different
conditions (e.g., room temperature, 4°C, -20°C).

o Establish a testing schedule (e.g., Time 0, 1 week, 1 month, 3 months, 6 months).

o At each time point, test one aliquot from each storage condition for the following
parameters:

Visual Inspection: Check for any color change, precipitation, or microbial growth
(turbidity).

» pH Measurement: Record the pH to detect any significant drift from the initial value.

» UV-Vis Spectroscopy: Measure the absorbance spectrum (e.g., 200-400 nm) to detect
the appearance of new absorbing species that could indicate degradation. A pure BTP
solution should have minimal absorbance at 260 nm.

» Functional Assay (Optional): If the buffer is used for a specific application (e.g., an
enzymatic assay), test its performance to ensure it has not been compromised.

Visualizations

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagrams illustrate key workflows for the preparation, storage, and assessment of
Bis-Tris Propane.

Buffer Preparation Workflow

(Weigh Bis-Tris Propane Powder)

(Dissolve in Deionized WateD

y

(Adjust to Final VqumeJ

(Titrate to Desired pH with HCD

(Sterile Filter (0.22 um))

Initiate Stability Study

Stability Assessment

Aliquot and Store at
Different Conditions

Periodic Testing
(pH, Visual, UV-Vis)

(Analyze Data for Changes)
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Caption: Workflow for preparing and assessing the stability of a Bis-Tris Propane buffer
solution.
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Caption: Decision-making flowchart for the storage of Bis-Tris Propane.

Conclusion

Bis-Tris Propane is a highly stable compound, particularly in its solid form, which can be
stored at room temperature for years. Its aqueous solutions also demonstrate good stability,
though they are best stored at refrigerated or frozen temperatures to prevent microbial
contamination and ensure long-term integrity. For critical applications in research and drug
development, it is imperative to adhere to proper preparation and storage protocols.
Researchers should periodically verify the pH and purity of stock solutions to guarantee
experimental reproducibility and accuracy. By following the guidelines outlined in this
document, scientists can confidently employ Bis-Tris Propane as a reliable buffering agent in
their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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